Cas no 36839-09-5 (1,2-oxazolidine-5-carboxylic acid)

• Product Name: 1,2-oxazolidine-5-carboxylic acid
• CAS No: 36839-09-5
• MF: C₄H₇NO₃
• MW: 117.103281259537
• MDL: MFCD31689314
• CID: 314599
• PubChem ID: 3082452
• Update Time: 2025-04-19

1,2-oxazolidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolidinecarboxylicacid
• 1,2-oxazolidine-5-carboxylic acid
• EN300-233500
• 1,2-oxazolidine-5-carboxylicacid
• 36839-09-5
• (+/-)isoxazolidine-5-carboxylic acid
• 5-Isoxazolidinecarboxylic acid
• DTXSID60958038

• MDL： MFCD31689314
• Inchi： 1S/C4H7NO3/c6-4(7)3-1-2-5-8-3/h3,5H,1-2H2,(H,6,7)
• InChI Key： AHKFLJODSRVDLO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCN1

Computed Properties

• Exact Mass: 117.04261
• Monoisotopic Mass: 117.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: -2.7

Experimental Properties

• Density: 1.33
• Boiling Point: 246.9°Cat760mmHg
• Flash Point: 103.1°C
• Refractive Index: 1.477
• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Isoxazolidines